Cas no 2137518-21-7 (2-(3-methylthiophen-2-yl)oxolane-2-carboxylic acid)

• Product Name: 2-(3-methylthiophen-2-yl)oxolane-2-carboxylic acid
• CAS No: 2137518-21-7
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 6051885
• PubChem ID: 165746705
• Update Time: 2025-06-08

2-(3-methylthiophen-2-yl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylthiophen-2-yl)oxolane-2-carboxylic acid
• 2137518-21-7
• EN300-1165765

• Inchi： 1S/C10H12O3S/c1-7-3-6-14-8(7)10(9(11)12)4-2-5-13-10/h3,6H,2,4-5H2,1H3,(H,11,12)
• InChI Key： VDFDHRIBMNYOLW-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1(C(=O)O)CCCO1

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.8Ų

Additional information on 2-(3-methylthiophen-2-yl)oxolane-2-carboxylic acid

Introduction to 2-(3-methylthiophen-2-yl)oxolane-2-carboxylic acid (CAS No. 2137518-21-7) and Its Emerging Applications in Chemical Biology

2-(3-methylthiophen-2-yl)oxolane-2-carboxylic acid, identified by the CAS number 2137518-21-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound combines a thiophene moiety with an oxolane ring system, which together create a scaffold that is both biologically relevant and synthetically accessible. This introduction explores the chemical properties, synthetic methodologies, and most notably, the latest research applications of this compound, emphasizing its potential in drug discovery and molecular recognition.

The molecular structure of 2-(3-methylthiophen-2-yl)oxolane-2-carboxylic acid consists of a five-membered oxolane ring substituted at the 2-position with a carboxylic acid group, while the 3-position of the attached thiophene ring bears a methyl group. This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for various biochemical interactions. The presence of both aromatic and heterocyclic components enhances its solubility in both polar and non-polar solvents, facilitating its use in diverse experimental systems.

From a synthetic perspective, the preparation of 2-(3-methylthiophen-2-yl)oxolane-2-carboxylic acid involves multi-step organic transformations that highlight the versatility of modern synthetic chemistry. The synthesis typically begins with the functionalization of a thiophene derivative, followed by ring-closure reactions to form the oxolane core. Recent advances in catalytic methods have enabled more efficient and scalable production processes, reducing reaction times and improving yields. These improvements are particularly relevant in pharmaceutical settings where cost-effective and environmentally benign synthetic routes are highly valued.

The biological relevance of 2-(3-methylthiophen-2-yl)oxolane-2-carboxylic acid has been extensively studied in recent years, with particular focus on its interactions with biological targets such as enzymes and receptors. Preliminary computational studies suggest that the compound exhibits favorable binding affinities with several protein families, including those implicated in metabolic disorders and inflammatory diseases. The thiophene moiety is known to engage in π-stacking interactions with aromatic residues in proteins, while the oxolane ring provides additional conformational flexibility that can optimize binding orientation.

One of the most compelling areas of research involving 2-(3-methylthiophen-2-yl)oxolane-2-carboxylic acid is its application as a scaffold for drug discovery. Researchers have leveraged its structural motifs to design analogs with enhanced bioactivity against specific disease targets. For instance, modifications at the carboxylic acid position have yielded derivatives that exhibit potent inhibitory effects on certain kinases, which are overexpressed in cancer cell lines. Similarly, variations around the thiophene ring have led to compounds with promising antimicrobial properties, addressing growing concerns about antibiotic resistance.

The compound has also found utility in probing molecular recognition mechanisms in biomolecular systems. Its ability to selectively bind to specific proteins or nucleic acids has made it a valuable tool for developing novel biomolecular probes and sensors. These probes are particularly useful in high-throughput screening assays where rapid and selective detection of target molecules is essential. Additionally, the photophysical properties of 2-(3-methylthiophen-2-yl)oxolane-2-carboxylic acid have been exploited in fluorescence-based assays, enabling real-time monitoring of biochemical reactions.

In conclusion, 2-(3-methylthiophen-2-yl)oxolane-2-carboxylic acid (CAS No. 2137518-21-7) represents a structurally fascinating molecule with broad applications in chemical biology and drug discovery. Its unique combination of pharmacophoric features makes it an excellent candidate for further exploration in medicinal chemistry and biomolecular interactions. As synthetic methodologies continue to evolve and computational techniques become more sophisticated, the potential uses for this compound are likely to expand even further, solidifying its importance as a key player in modern chemical biology research.